N-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1-[2-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1-[[2-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C16H15F3N6O2/c1-10-20-22-14(27-10)9-24(2)15(26)13-8-25(23-21-13)7-11-5-3-4-6-12(11)16(17,18)19/h3-6,8H,7,9H2,1-2H3
• InChI Key: FHLLKUUUOZINGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN(C)C(=O)C2=CN(N=N2)CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C16H15F3N6O2
• Molecular Weight: 380.32 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methyl group, an oxadiazole ring, a benzyl group, and a triazole ring. These functional groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and triazole rings suggests that the compound could have a planar structure in these regions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For instance, the oxadiazole and triazole rings might participate in nucleophilic substitution reactions. The methyl and benzyl groups could also be sites of reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are influenced by the compound’s molecular structure. For instance, the presence of the oxadiazole and triazole rings might increase the compound’s stability and affect its solubility.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some oxadiazole derivatives are known to be explosive, so safety precautions would need to be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses. For instance, oxadiazole and triazole derivatives are often studied for their potential as pharmaceuticals or materials.